![molecular formula C18H18N2OS2 B2899714 2-(benzo[d]thiazol-2-ylthio)-N-isopropyl-N-phenylacetamide CAS No. 314769-69-2](/img/structure/B2899714.png)
2-(benzo[d]thiazol-2-ylthio)-N-isopropyl-N-phenylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a derivative of benzo[d]thiazole . Benzo[d]thiazole derivatives have been attracting much attention due to their wide range of applications in drug discovery, medicinal chemistry as well as in pharmaceutical chemistry .
Synthesis Analysis
Benzo[d]thiazole derivatives can be synthesized starting from the reaction of 2-aminothiophenol with different esters such as ethyl cyanoacetate, diethylmalonate or ethyl acetoacetate .
Molecular Structure Analysis
The molecular structure of benzo[d]thiazole derivatives has been studied extensively . These studies often involve spectroscopic techniques and X-ray crystallography .
Chemical Reactions Analysis
Benzo[d]thiazole derivatives can undergo various chemical reactions. For example, they can participate in multi-component reactions with aromatic aldehydes and cyclohexan-1,3-dione .
Physical And Chemical Properties Analysis
The physical and chemical properties of a similar compound, 2-(Benzo[d]thiazol-2-ylthio)acetic acid, are as follows: It has a molecular weight of 225.29, a boiling point of 423.4°C at 760 mmHg, and a melting point of 159°C .
Mechanism of Action
Target of Action
Benzothiazoles, a key structural component of this compound, are known to interact with a variety of biological targets .
Mode of Action
Compounds with similar structures, such as non-steroidal anti-inflammatory drugs (nsaids), are known to suppress the cyclooxygenase (cox) enzymes . COX enzymes are needed to convert arachidonic acid into thromboxane, prostaglandins (PGE2), and prostacyclin .
Biochemical Pathways
The inhibition of COX enzymes by NSAIDs results in the suppression of prostaglandin synthesis . Prostaglandins are derived from arachidonic acid, which originates from cell membrane phospholipids through the action of phospholipase A2 .
Pharmacokinetics
Benzothiazoles and their derivatives have been reported to possess significant antimicrobial activity , suggesting that they may have good bioavailability.
Result of Action
The suppression of prostaglandin synthesis by nsaids can lead to anti-inflammatory effects .
Action Environment
The presence of different protons in the nmr spectrum of similar compounds suggests that these compounds may be sensitive to changes in their environment .
Advantages and Limitations for Lab Experiments
BITP is a relatively easy compound to synthesize, and it can be obtained in high yield and purity. It has been extensively studied in vitro, and its effects have been demonstrated in a variety of cell lines and animal models. However, its effects in vivo have not been fully characterized, and further studies are needed to determine its potential therapeutic applications.
Future Directions
There are several potential future directions for research on BITP. One area of interest is its potential use in the treatment of neurodegenerative disorders. Another area of interest is its potential use in combination with other drugs to enhance their therapeutic effects. Further studies are also needed to determine the optimal dosage and administration of BITP for various applications.
Synthesis Methods
BITP can be synthesized by the reaction of 2-mercaptobenzothiazole and N-isopropyl-N-phenylacetamide in the presence of a catalyst. The reaction is carried out in an organic solvent such as dichloromethane or chloroform. The yield of the reaction is typically high, and the purity of the product can be improved by recrystallization.
Scientific Research Applications
BITP has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anticancer, antifungal, and antibacterial properties. BITP has also been investigated for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.
Safety and Hazards
Properties
IUPAC Name |
2-(1,3-benzothiazol-2-ylsulfanyl)-N-phenyl-N-propan-2-ylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N2OS2/c1-13(2)20(14-8-4-3-5-9-14)17(21)12-22-18-19-15-10-6-7-11-16(15)23-18/h3-11,13H,12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YDCYXDWTNFTUKH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N(C1=CC=CC=C1)C(=O)CSC2=NC3=CC=CC=C3S2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N2OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.